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Introduction

Wolframite, a primary ore of tungsten, is an iron manganese tungstate ((Fe,Mn)WO₄). Due to

its high strategic importance in various industrial and military applications, efficient

concentration methods are critical. Wolframite is characterized by a high specific gravity (7.1-

7.5 g/cm³) and is often found in quartz veins.[1][2] This significant density difference between

wolframite and the lighter gangue minerals (like quartz, with a specific gravity of ~2.65 g/cm³)

makes gravity separation the principal and most effective method for its concentration.[3][4]

This document provides detailed application notes and protocols for the primary gravity

separation techniques used in wolframite concentration, including jigging, shaking tables, and

spiral concentration. These methods are foundational in mineral processing flowsheets

designed to produce a high-grade tungsten concentrate.

Principle of Gravity Separation for Wolframite
Gravity separation techniques exploit the differences in specific gravity between minerals to

achieve separation. When a mixture of wolframite and gangue particles is subjected to a

moving fluid (typically water) or a specific motion, the denser wolframite particles settle faster

and are separated from the lighter gangue particles, which are carried away by the fluid

stream.[5] The process typically involves crushing and grinding the ore to liberate the

wolframite crystals from the host rock before introducing it to the separation circuit.[3]
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Key Gravity Separation Techniques
The choice of gravity separation equipment depends largely on the particle size of the liberated

wolframite. A typical wolframite processing plant will use a combination of these methods in a

multi-stage circuit to maximize recovery across different size fractions.[6]

Jigging
Jigs are effective for concentrating coarse and medium-grained wolframite.[4] The process

involves separating minerals in a bed that is pulsed by a vertical water current. The repeated

upward and downward pulsations cause the material bed to stratify, with the densest particles

(wolframite) migrating to the bottom and being collected as a concentrate, while the lighter

particles are discharged as tailings.[2]

Application: Primarily used in the initial stages of concentration (roughing) to recover coarse

liberated wolframite as soon as possible, preventing over-grinding of the brittle mineral.[4][7]

Particle Size: Typically applied in three stages: coarse (8-13mm), medium (1.5-5mm), and

fine (<2mm).[8][9]

Performance: The recovery rate for coarse and medium-grain jigging operations can reach

65-75%.[8][10]

Shaking Tables
Shaking tables are highly efficient for separating medium and fine-grained wolframite.[4] A

shaking table consists of a slightly inclined deck with riffles. A slurry of ore and water is fed onto

the table, which is subjected to a differential shaking motion. This motion, combined with a

cross-flow of water, causes particles to stratify based on size and density.[2] The dense

wolframite particles are caught behind the riffles and travel along the table to be collected at

the concentrate end, while the lighter gangue is washed over the riffles into the tailings launder.

[2]

Application: Used for both roughing and cleaning stages, especially for finer particles that are

not efficiently captured by jigs.
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Particle Size: The optimal particle size range is 0.037mm to 2mm.[10] Different table designs

are used for coarse sand (0.5-2mm), fine sand (0.2-0.5mm), and slime (<0.2mm).[9]

Performance: Proper classification of the feed material before it enters the shaker is crucial

for achieving a high enrichment ratio.[4]

Spiral Concentrators
Spiral concentrators are low-cost, high-capacity devices used for concentrating low-grade ores.

[4] They consist of a helical trough. As slurry flows down the spiral, particles are stratified due

to a combination of centrifugal force, differential settling, and interstitial trickling. Heavier

particles, like wolframite, migrate towards the inner part of the spiral where they are removed

through collection ports, while lighter particles are carried by the bulk of the water to the outer

edge and discharged as tailings.[11]

Application: Suitable for processing slightly coarser materials and is particularly effective for

pre-concentration or roughing of low-grade ores.[4]

Particle Size: Can treat particles in the range of 0.02mm to 0.3mm.[12]

Advantages: No power is required, they have a small footprint, and offer a high enrichment

ratio.[11]

Data Presentation: Performance of Gravity
Separation Methods
The following table summarizes typical operational parameters and performance indicators for

the primary gravity separation methods used in wolframite concentration.
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Parameter Jigging Shaking Table Spiral Concentrator

Feed Particle Size
Coarse/Medium:

1.5mm - 13mm[8][9]

Medium/Fine:

0.037mm - 2mm[10]

Fine/Medium: 0.02mm

- 0.3mm[12]

Typical Feed WO₃

Grade

0.4% - 0.8% (Overall

Gravity Circuit)[8]

0.4% - 0.8% (Overall

Gravity Circuit)[8]

Suitable for low-grade

ores[4]

Typical Concentrate

WO₃ Grade

20% - 30% (Rough

Concentrate)[8]

Can achieve high

upgrade ratios[13]

High enrichment

ratio[11]

Typical Recovery Rate

65% - 75% (for

coarse/medium

fraction)[8][10]

90% - 94% (Overall

Gravity Circuit)[8]
High recovery rate[11]

Application Stage Roughing Roughing & Cleaning
Roughing / Pre-

concentration

Experimental Protocols
The following protocols provide a general framework for laboratory or pilot-scale testing of

gravity separation methods for wolframite ore.

Protocol 1: Jigging Concentration Test
Ore Preparation:

Crush the raw wolframite ore to a top size of approximately 15mm.

Screen the crushed ore into the desired size fractions for testing (e.g., -13mm + 5mm for

coarse jigging, -5mm + 1.5mm for medium jigging).[8]

Prepare a representative sample of 10-20 kg for each size fraction.

Jig Setup and Operation:

Select a laboratory-scale jig (e.g., Denver or Diaphragm Jig).

Set the stroke length and frequency (pulsations per minute) according to the

manufacturer's guidelines for the target particle size.
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Establish a consistent water flow rate to create the necessary pulsion and suction strokes.

Introduce the feed sample to the jig at a steady rate.

Product Collection and Analysis:

Collect the heavy concentrate (hutch product) and the tailings separately over a fixed time

period.

Collect any middlings product if the jig is set up for a three-product separation.

Dry, weigh, and sample each product stream (concentrate, middlings, tailings).

Analyze the samples for WO₃ content using X-ray fluorescence (XRF) or other appropriate

assay methods.

Data Evaluation:

Calculate the weight distribution, WO₃ grade of each product, and the overall WO₃

recovery to the concentrate.

Optimize the jigging performance by systematically varying the stroke length, frequency,

and water flow rate.

Protocol 2: Shaking Table Concentration Test
Ore Preparation:

Grind the ore to a target liberation size, typically below 2mm. A rod mill is often preferred

to minimize the creation of fine wolframite slimes.[14]

Classify the ground ore into narrow size fractions using screens or a hydraulic classifier

(e.g., -2mm + 0.5mm, -0.5mm + 0.2mm, -0.2mm).[9] Effective classification is critical for

good separation.[4]

Shaking Table Setup and Operation:
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Select a laboratory shaking table with a deck appropriate for the particle size being tested

(coarse sand, fine sand, or slime deck).

Adjust the table slope (typically 1-5 degrees) and the shaking frequency/stroke length.

Establish a consistent flow of wash water across the table. The water flow should be

sufficient to transport the gangue without washing away the wolframite.

Introduce the feed slurry (typically 20-30% solids by weight) at a constant rate to the feed

box.

Product Collection and Analysis:

Position splitters at the discharge end of the table to collect the distinct product bands:

concentrate (wolframite), middlings, and tailings (gangue).

Collect each product over a timed interval.

Dry, weigh, and assay each product for WO₃ content.

Data Evaluation:

Construct a performance curve by plotting WO₃ grade versus recovery.

Optimize the separation by adjusting the table slope, shaking intensity, wash water rate,

and feed rate.

Visualizations
General Wolframite Gravity Concentration Workflow
The following diagram illustrates a typical workflow for wolframite concentration, emphasizing

the multi-stage nature of gravity separation.
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Caption: Workflow for Wolframite Gravity Separation.
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Principle of Separation on a Shaking Table
This diagram illustrates how particles of different densities are separated on the deck of a

shaking table.

Shaking Table Separation Principle

Shaking Table Deck

Feed Slurry
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 Gangue Path  Wolframite Path
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Click to download full resolution via product page

Caption: Particle Separation on a Shaking Table Deck.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13744602?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13744602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

